MPCI
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Overview
Description
MPCI is a selective antagonist of melanocortin-4 receptor (MC4R).
Scientific Research Applications
Multi-Performance Composite Index (MPCI) in Sustainable Machining
- Application : this compound is used for optimizing energy consumption, surface roughness, and material removal rate in machining operations. This approach involves weighing these factors using different methods like Equal, Analytical Hierarchy Process (AHP), and Entropy weights method, and optimizing them with techniques like Taguchi’s method and TOPSIS method (Kumar, Bilga, & Singh, 2017).
Model Predictive Control and Identification (this compound)
- Application : In adaptive MPC (Model Predictive Control) schemes, this compound employs non-convex constraints on process inputs for optimization. Techniques like the successive semidefinite programming algorithm and deterministic branch-and-bound approach are used for obtaining locally and globally optimal solutions of the this compound optimization problem (Shouche, Genceli, & Nikolaou, 2002).
Multivariate Process Capability Indices (this compound)
- Application : this compound is crucial in assessing manufacturing process quality, especially when multiple quality characteristics are involved. Various models and methods have been developed to calculate this compound, considering factors like attribute hierarchical model (AHM), activity-based classification (ABC), and principal component analysis (PCA) (Chi, 2010).
Multiple Premixed Compression Ignition (this compound) in Engine Combustion
- Application : this compound is a combustion concept in gasoline direct injection engines, offering benefits like lower emissions and higher thermal efficiency. It involves multiple stage premixed combustion, optimizing parameters like injection timing and split ratio (Yang et al., 2013).
This compound in X-Ray Phase Contrast Imaging
- Application : this compound systems are used in X-ray phase contrast imaging, particularly in dynamic materials response under extreme conditions. They have applications in studying phenomena like jet-formation in metals and detonator dynamics (Jensen et al., 2018).
Properties
884538-31-2 | |
Molecular Formula |
C25H32BrFN4O2 |
Molecular Weight |
519.45 |
IUPAC Name |
2-(5-Bromo-2-methoxyphenethyl)-N-(N-((1-ethylpiperidin-4-yl)methyl)carbamimidoyl)-3-fluorobenzamide |
InChI |
InChI=1S/C25H32BrFN4O2/c1-3-31-13-11-17(12-14-31)16-29-25(28)30-24(32)21-5-4-6-22(27)20(21)9-7-18-15-19(26)8-10-23(18)33-2/h4-6,8,10,15,17H,3,7,9,11-14,16H2,1-2H3,(H3,28,29,30,32) |
InChI Key |
AMXJMRXFZPRCQM-UHFFFAOYSA-N |
SMILES |
O=C(NC(NCC1CCN(CC)CC1)=N)C2=CC=CC(F)=C2CCC3=CC(Br)=CC=C3OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MPCI; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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